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Compound of Interest

Compound Name: Trehalose C14

Cat. No.: B12372939

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals experiencing
solubility issues with "Trehalose C14" in their experiments.

Frequently Asked Questions (FAQS)

Q1: What is "Trehalose C14"?

Al: "Trehalose C14" is a modified form of trehalose, a naturally occurring disaccharide. It is an
ester of trehalose, specifically a-D-Glucopyranosyl-a-D-glucopyranoside monomyristate[1]. The
"C14" refers to the 14-carbon chain of myristic acid attached to the trehalose molecule. This
modification makes the molecule significantly more hydrophobic (less water-soluble) than
unmodified trehalose. It is important to distinguish this from [14C]trehalose, which is trehalose
containing the radioactive isotope Carbon-14 for use as a radiotracer in metabolic studies[2][3].

Q2: Why am | having trouble dissolving Trehalose C14 in water?

A2: Standard trehalose is readily soluble in water[4][5]. However, the addition of the 14-carbon
lipid chain in Trehalose C14 makes it an amphiphilic molecule, meaning it has both a water-
loving (hydrophilic) sugar component and a water-fearing (hydrophobic) lipid tail. This structure
drastically reduces its solubility in agueous solutions. Such molecules tend to form micelles in
water rather than a true solution, especially above a certain concentration known as the critical
micelle concentration (CMC).
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Q3: What are the recommended solvents for Trehalose C14?

A3: Due to its hydrophobic nature, Trehalose C14 is more soluble in organic solvents.
Methanol is a recommended solvent. Depending on the experimental requirements, other polar
organic solvents or co-solvent systems (a mixture of water and an organic solvent) may be
effective. It is crucial to prepare a stock solution in an appropriate organic solvent first, which
can then be diluted into your aqueous experimental medium.

Q4: How can | improve the solubility of Trehalose C14 in my aqueous experimental buffer?

A4: To incorporate Trehalose C14 into an aqueous buffer, it is best to first dissolve it in a
minimal amount of a water-miscible organic solvent like methanol, ethanol, or DMSO to create
a concentrated stock solution. This stock solution can then be added to the aqueous buffer
while vortexing to ensure rapid and even dispersion, which can help in forming a stable
suspension or solution of micelles. The final concentration of the organic solvent in your
experiment should be kept to a minimum to avoid affecting the biological system.

Q5: What is the critical micelle concentration (CMC) of Trehalose C14?

A5: The critical micelle concentration (CMC) for Trehalose C14 is approximately 0.012 mM.
Above this concentration, the molecules will self-assemble into micelles. Understanding the
CMC is important as the monomeric and micellar forms can have different biological activities.

Troubleshooting Guide
Issue: Precipitate forms when adding Trehalose C14
stock solution to aqueous buffer.
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Potential Cause Troubleshooting Step

Ensure Trehalose C14 is fully dissolved in the
o ) organic stock solvent before adding it to the
Poor initial dissolution ' _
aqueous bhuffer. Gentle warming may aid

dissolution in the organic solvent.

The final concentration in the aqueous buffer
High final concentration may be too high, exceeding its solubility limit.

Try lowering the final concentration.

Add the organic stock solution dropwise to the

aqueous buffer while vigorously vortexing or
Inadequate mixing stirring to promote rapid dispersion and prevent

localized high concentrations that can lead to

precipitation.

High salt concentrations in the aqueous buffer

can decrease the solubility of amphiphilic
Buffer composition molecules. Consider preparing the final solution

in a lower ionic strength buffer if the experiment

allows.

The solubility of some lipids can be

temperature-dependent. Try preparing the
Temperature effects solution at a slightly elevated temperature (if

compatible with your experiment) and then

allowing it to cool to the working temperature.

Quantitative Data Summary

The solubility of trehalose is significantly altered by the addition of a C14 acyl chain. The
following table summarizes the known solubility properties.
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Compound Solvent Solubility Reference
Trehalose Water 68.9 g/ 100 g at 20°C

Trehalose Ethanol (95%) Very slightly soluble

Trehalose C14 Methyl Alcohol Soluble

Forms micelles (CMC

Trehalose C14 Aqueous solution
~0.012 mM)

Experimental Protocols
Protocol: Preparation of a Trehalose C14 Working
Solution

This protocol outlines a general method for preparing a working solution of Trehalose C14 for
use in biological experiments.

Materials:

Trehalose C14 powder

Methanol (or other suitable organic solvent like DMSO or ethanol)

Target aqueous buffer (e.g., PBS, cell culture medium)

Sterile microcentrifuge tubes or vials

Vortex mixer

Procedure:
e Prepare a Concentrated Stock Solution:
o Weigh out the desired amount of Trehalose C14 powder in a sterile vial.

o Add the appropriate volume of methanol to achieve a high concentration stock solution
(e.g., 10-20 mM). Ensure the final volume of methanol will be a small fraction of your final
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working solution volume (ideally <1%).

o Vortex thoroughly until the powder is completely dissolved. Gentle warming (e.g., to 37°C)
may be applied if necessary, but avoid overheating.

e Prepare the Working Solution:
o Aliquot the required volume of your target aqueous buffer into a sterile tube.

o While vigorously vortexing the aqueous buffer, add the required volume of the Trehalose
C14 stock solution dropwise.

o Continue vortexing for at least 30 seconds after adding the stock solution to ensure
thorough mixing and the formation of a stable dispersion.

e Final Check:

o Visually inspect the working solution for any signs of precipitation. If a precipitate is
observed, you may need to lower the final concentration or adjust the protocol.

Visualizations
Troubleshooting Workflow for Trehalose C14 Solubility
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Caption: A flowchart for troubleshooting Trehalose C14 solubility issues.
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Signaling Pathway Context: Application of Trehalose
Analogs

Trehalose analogs are often used to study and manipulate pathways at the mycobacterial cell
envelope.
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Caption: Trehalose analog processing pathways in mycobacteria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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